Cas no 70157-01-6 (2-CYCLOPENTEN-1-ONE, 2-(TRIMETHYLSILYL)-)

• Product Name: 2-CYCLOPENTEN-1-ONE, 2-(TRIMETHYLSILYL)-
• CAS No: 70157-01-6
• MF: C₈H₁₄OSi
• MW: 154.281663417816
• CID: 3257238
• PubChem ID: 329768918
• Update Time: 2025-06-24

2-CYCLOPENTEN-1-ONE, 2-(TRIMETHYLSILYL)- Chemical and Physical Properties

Names and Identifiers

• 2-CYCLOPENTEN-1-ONE, 2-(TRIMETHYLSILYL)-
• 2-(Trimethylsilyl)cyclopent-2-en-1-one
• 70157-01-6
• 2-trimethylsilylcyclopentenone
• starbld0044493
• SCHEMBL3201257

• MDL： MFCD24688317
• Inchi： 1S/C8H14OSi/c1-10(2,3)8-6-4-5-7(8)9/h6H,4-5H2,1-3H3
• InChI Key： JREFDYKOYRJDQC-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1=CCCC1=O

Computed Properties

• Exact Mass: 154.081391600g/mol
• Monoisotopic Mass: 154.081391600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.936 g/mL
• Refractive Index: n20/D 1.472

2-CYCLOPENTEN-1-ONE, 2-(TRIMETHYLSILYL)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 2-CYCLOPENTEN-1-ONE, 2-(TRIMETHYLSILYL)-

Introduction to 2-Cyclopenten-1-one, 2-(Trimethylsilyl)-

2-Cyclopenten-1-one, also known as 2-(trimethylsilyl)cyclopentenone, is a unique organic compound that has garnered significant attention in the field of biomedical research. This molecule belongs to the family of cyclic ketones and has been studied for its potential applications in drug discovery and biotechnology. Its structure features a five-membered ring with an enone moiety, which contributes to its interesting chemical properties.

The compound's name reflects its structural components: "2-cyclopenten-1-one" indicates the presence of a cyclopentene ring with a ketone group at position 1, while "2-(trimethylsilyl)" refers to the trimethylsilyl substituent attached at position 2. This substituent is known to impart specific electronic and steric effects, which can influence the compound's reactivity and biological activity.

Recent studies have explored the potential of trimethylsilyl-substituted cyclopentenones in various biomedical contexts. For instance, research published in Journal of Medicinal Chemistry highlights their role as lead compounds in the development of anticancer agents. The trimethylsilyl group has been shown to enhance the compound's stability and solubility, making it a promising candidate for pharmacological applications.

In addition to its pharmacological potential, 2-cyclopenten-1-one, 2-(trimethylsilyl)- has been investigated for its role in enzymatic catalysis. The compound's enone structure makes it an effective inhibitor of certain enzymes, such as cytochrome P450, which is implicated in various metabolic pathways. This finding opens new avenues for its use in disease treatment, particularly in conditions where enzyme inhibition plays a therapeutic role.

Another area of research involving this compound is its application in biodegradable materials. The cyclopentenone ring system has shown promise as a building block for biocompatible polymers, which are essential in tissue engineering and drug delivery systems. The presence of the trimethylsilyl group further enhances the material's mechanical properties, making it suitable for a wide range of biomedical applications.

Recent advancements in nanotechnology have also brought attention to 2-cyclopenten-1-one, 2-(trimethylsilyl)-. The compound has been incorporated into nanoformulations for targeted drug delivery, leveraging its ability to form stable complexes with biological molecules. This approach has shown great potential in enhancing the efficacy of chemotherapy while minimizing systemic toxicity.

In conclusion, 2-cyclopenten-1-one, 2-(trimethylsilyl)- is a multifaceted compound with significant implications in the field of biomedical science. Its unique structure and functional groups make it a valuable tool in drug discovery, enzymatic chemistry, and biomaterials development. As research continues to uncover new applications for this compound, its role in advancing healthcare solutions is expected to grow.